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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B7790920 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This guide provides essential, immediate safety and

logistical information for handling Lactose octaacetate, including detailed operational and

disposal plans.

Chemical and Physical Properties
A summary of the key quantitative data for Lactose octaacetate is presented in the table

below for easy reference.
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Property Value References

CAS Number 6291-42-5, 23973-20-8 [1][2][3]

Molecular Formula C₂₈H₃₈O₁₉ [1]

Molecular Weight 678.59 g/mol

Appearance
White to off-white crystalline

solid/powder

Melting Point
75-78 °C or 139-141 °C

(polymorphs)

Storage Temperature 2-8°C (refrigerated)

Solubility
Soluble in DCM, DMF, DMSO,

EtOAc, MeOH

Personal Protective Equipment (PPE)
While Lactose octaacetate is not classified as a dangerous substance according to the

Globally Harmonized System (GHS), adherence to standard laboratory safety protocols is

essential. The following PPE is recommended to minimize exposure and ensure personal

safety.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards. In situations with a higher risk of splashing, a face

shield should be used in addition to goggles.

Hand Protection: Chemical-resistant, impervious gloves must be worn. Nitrile gloves are a

suitable option. Always inspect gloves for integrity before use and wash hands thoroughly

after handling.

Body Protection: A standard laboratory coat should be worn to prevent skin contact. Ensure

the coat is kept clean and laundered professionally if it becomes contaminated.

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not required. If dust is generated during handling, a NIOSH-approved

particulate respirator should be used.
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Operational Plan: Step-by-Step Handling Procedures
A systematic approach to handling Lactose octaacetate from receipt to disposal is critical for

maintaining a safe laboratory environment.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container tightly closed in a designated, well-ventilated, and refrigerated area at

2-8°C.

Avoid storing near strong oxidizing agents.

Preparation and Handling:

Work in a well-ventilated area, such as a chemical fume hood, especially when weighing

or transferring the powder to minimize inhalation of any dust.

Before handling, ensure all necessary PPE is correctly worn.

Use dedicated spatulas and weighing boats for handling the solid.

Avoid creating dust during transfer.

If preparing solutions, add the solid to the solvent slowly to avoid splashing.

In Case of a Spill:

Ensure adequate ventilation and wear appropriate PPE.

For a small, dry spill, carefully sweep up the material and place it into a suitable, labeled

container for disposal. Avoid generating dust.

Prevent the spilled material from entering drains.

Clean the spill area with a suitable solvent and then with soap and water.
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First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek medical attention if irritation persists.

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical attention if irritation develops.

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention if symptoms occur.

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce

vomiting. Seek medical attention if you feel unwell.

Disposal Plan
Lactose octaacetate is not classified as a hazardous waste. However, it should not be

disposed of in the regular trash or down the drain.

Unused Product: Dispose of the unused product and its container through a licensed

professional waste disposal service.

Contaminated Materials: Any materials contaminated with Lactose octaacetate, such as

gloves, weighing boats, or paper towels, should be placed in a sealed, labeled container and

disposed of as chemical waste according to your institution's guidelines.

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for handling Lactose octaacetate in a

laboratory setting, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of Lactose Octaacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b7790920?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/cas/23973-20-8_1041293.html
https://synthose.com/products/LL809
https://www.sigmaaldrich.com/BR/pt/product/aldrich/772356
https://www.benchchem.com/product/b7790920#personal-protective-equipment-for-handling-lactose-octaacetate
https://www.benchchem.com/product/b7790920#personal-protective-equipment-for-handling-lactose-octaacetate
https://www.benchchem.com/product/b7790920#personal-protective-equipment-for-handling-lactose-octaacetate
https://www.benchchem.com/product/b7790920#personal-protective-equipment-for-handling-lactose-octaacetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7790920?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7790920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7790920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

